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Compound of Interest

Compound Name:
Ethylene Terephthalate Cyclic

Dimer-d8

Cat. No.: B1458485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide details the commercial availability of Ethylene Terephthalate Cyclic
Dimer-d8, a crucial internal standard for the quantitative analysis of its non-deuterated

counterpart in various research and quality control settings. This document provides a

summary of its properties, suppliers, and a generalized experimental protocol for its application

in analytical methodologies.

Introduction
Ethylene Terephthalate Cyclic Dimer is a known impurity and a non-intentionally added

substance (NIAS) that can migrate from polyethylene terephthalate (PET) food contact

materials into consumables. Accurate quantification of this migrant is essential for regulatory

compliance and consumer safety. Ethylene Terephthalate Cyclic Dimer-d8 serves as an

ideal internal standard for mass spectrometry-based analytical methods due to its chemical

similarity to the analyte, allowing for correction of matrix effects and variations in sample

preparation and instrument response.
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Ethylene Terephthalate Cyclic Dimer-d8 is available from specialized chemical suppliers.

The primary identified supplier is LGC Standards, through their Toronto Research Chemicals

(TRC) brand.

Table 1: Supplier and Product Information

Supplier Product Name Product Code
Unlabeled CAS
Number

LGC Standards (TRC)

Ethylene

Terephthalate Cyclic

Dimer-d8

TRC-E918172 24388-68-9[1]

Table 2: Technical and Physical Data

Parameter Value Source

Chemical Formula C₂₀H₈D₈O₈ Inferred

Molecular Weight ~392.4 g/mol Inferred

Purity (unlabeled) >95% (HPLC) [1]

Product Format Neat Solid [1]

Available Pack Sizes 0.5 mg, 2.5 mg, 5 mg [2]

Storage Temperature -20°C [1]

Isotopic Purity

Not publicly available.

Provided on Certificate of

Analysis upon purchase.

Note: The CAS number for the deuterated compound and its exact isotopic enrichment are not

publicly available and are typically provided on the lot-specific Certificate of Analysis (CoA)

from the supplier.[2]
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Experimental Protocol: Quantification of Ethylene
Terephthalate Cyclic Dimer in a Sample Matrix
The following is a generalized protocol for the quantification of Ethylene Terephthalate Cyclic

Dimer in a food simulant or sample extract using a deuterated internal standard with LC-

MS/MS. This protocol is based on established methods for the analysis of PET oligomers.[3][4]

3.1. Materials and Reagents

Ethylene Terephthalate Cyclic Dimer (analytical standard)

Ethylene Terephthalate Cyclic Dimer-d8 (internal standard)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic Acid (or other suitable modifier)

Sample Vials

3.2. Preparation of Standards and Internal Standard Solution

Prepare a stock solution of Ethylene Terephthalate Cyclic Dimer in a suitable solvent (e.g.,

Acetonitrile).

Prepare a stock solution of Ethylene Terephthalate Cyclic Dimer-d8 in the same solvent.

From the stock solutions, prepare a series of calibration standards containing a fixed

concentration of the internal standard (Ethylene Terephthalate Cyclic Dimer-d8) and

varying concentrations of the analyte (Ethylene Terephthalate Cyclic Dimer).

3.3. Sample Preparation

Extract the sample matrix using an appropriate solvent and method (e.g., solid-phase

extraction, liquid-liquid extraction).

Evaporate the solvent and reconstitute the residue in a known volume of the mobile phase.
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Spike the extracted sample with a known amount of the Ethylene Terephthalate Cyclic
Dimer-d8 internal standard solution.

3.4. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., Waters BEH C18)[4]

Mobile Phase: Gradient elution with Acetonitrile and Water (with a suitable modifier like

formic acid).

Injection Volume: 5-10 µL

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), positive or negative mode.

Analysis Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-

product ion transitions for both the analyte and the internal standard.

3.5. Data Analysis

Construct a calibration curve by plotting the ratio of the analyte peak area to the internal

standard peak area against the analyte concentration for the calibration standards.

Calculate the same peak area ratio for the samples.

Determine the concentration of Ethylene Terephthalate Cyclic Dimer in the samples by

interpolating from the calibration curve.

Visualizations
The following diagrams illustrate the logical workflow for the quantification of Ethylene

Terephthalate Cyclic Dimer using its deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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